molecular formula C14H13FN4O3S B3000293 2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide CAS No. 1105217-23-9

2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide

Cat. No. B3000293
CAS RN: 1105217-23-9
M. Wt: 336.34
InChI Key: HWHVIVCNHKBLHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide has been the subject of research due to its potential antiviral properties, particularly against SARS-CoV-2, the virus responsible for COVID-19. The studies have focused on the synthesis, molecular structure, and chemical properties of this compound, as well as its potential as a drug candidate based on its interaction with viral proteins.

Synthesis Analysis

The synthesis of the compound has been achieved, and its structure was characterized using spectroscopic methods such as FT-IR and FT-Raman. The synthesis process is not detailed in the provided papers, but the characterization suggests that the compound was successfully synthesized and its structure confirmed .

Molecular Structure Analysis

The molecular structure of the compound has been analyzed using density functional theory (B3LYP method with the 6-311G++(d,p) basis set

Scientific Research Applications

Chemical Synthesis and Structural Analysis

  • A study on radiosynthesis of selective radioligands for imaging the translocator protein (18 kDa) with PET highlighted the synthesis of compounds within a series that closely relates to 2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide, demonstrating the potential for in vivo imaging applications (Dollé et al., 2008).
  • Research on the chemical reactivity and biological evaluation of novel pyrimidine derivatives, including N-pyrimidinylacetamide, shows the compound's versatility as a building block for constructing nitrogen heterocyclic compounds, suggesting its significance in synthesizing biologically active molecules (Farouk et al., 2021).

Biological Evaluation and Potential Applications

  • A quantum chemical study provided insight into the molecular structure, spectroscopic analysis, and antiviral potential against COVID-19 for a similar compound, emphasizing its significant antiviral potency through molecular docking against SARS-CoV-2 protein, indicating potential therapeutic applications (Mary et al., 2020).
  • Synthesis and antitumor activities of derivatives have been explored, indicating that such compounds may possess selective anti-tumor activities, with the configuration of the compound contributing to its efficacy, further underscoring the therapeutic potential in oncology (Xiong Jing, 2011).
  • Investigations into the reaction of pyrimidine derivatives under microwave irradiation for the synthesis of related compounds have highlighted their potential in producing derivatives with significant biological activities, showcasing the compound's utility in medicinal chemistry (Davoodnia et al., 2009).

properties

IUPAC Name

2-[2-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-4-yl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13FN4O3S/c15-8-2-1-3-9(4-8)17-13(22)7-23-14-18-10(5-11(16)20)6-12(21)19-14/h1-4,6H,5,7H2,(H2,16,20)(H,17,22)(H,18,19,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HWHVIVCNHKBLHJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)F)NC(=O)CSC2=NC(=CC(=O)N2)CC(=O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13FN4O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.